tert-butyl 3-hydroxy-4-methylbenzoate
Description
“tert-butyl 3-hydroxy-4-methylbenzoate” is a chemical compound with the molecular formula C12H16O3 . It is used for research purposes .
Synthesis Analysis
While specific synthesis methods for “tert-butyl 3-hydroxy-4-methylbenzoate” were not found, similar compounds have been synthesized using various methods. For instance, (3-(tert-butylperoxy)propyl)trimethoxysilane was synthesized using tert-butyl hydroperoxide and (3-chloropropyl) trimethoxysilane . Another compound, 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine, was synthesized in a solvent-free condensation/reduction reaction sequence .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3-hydroxy-4-methylbenzoate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methylbenzoic acid", "tert-butanol", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium", "ethyl ether", "3-chloro-1-propanol", "sodium borohydride", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "The first step involves the conversion of 4-methylbenzoic acid to its corresponding acid chloride using thionyl chloride.", "The resulting acid chloride is then reacted with tert-butanol in the presence of sodium hydroxide to form tert-butyl 4-methylbenzoate.", "The tert-butyl 4-methylbenzoate is then reduced using magnesium in ethyl ether to form tert-butyl 3-methylbenzoate.", "The next step involves the reaction of tert-butyl 3-methylbenzoate with 3-chloro-1-propanol in the presence of sodium bicarbonate to form tert-butyl 3-(3-chloro-2-hydroxypropyl)benzoate.", "The final step involves the reduction of tert-butyl 3-(3-chloro-2-hydroxypropyl)benzoate using sodium borohydride in acetic acid followed by oxidation using hydrogen peroxide to form tert-butyl 3-hydroxy-4-methylbenzoate." ] } | |
CAS RN |
162213-59-4 |
Molecular Formula |
C12H16O3 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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